BENGHE Troubleshooting & Optimization

Check Availability & Pricing

optimization of strontium chlorate particle size
for pyrotechnic applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium chlorate

Cat. No.: B1594936

Technical Support Center: Optimization of Strontium
Chlorate Particle Size

Disclaimer: The information provided herein is intended for use by qualified researchers,
scientists, and professionals with extensive experience in handling energetic materials.
Strontium chlorate is a powerful and sensitive oxidizing agent that can form explosive
mixtures.[1] It is highly dangerous and can explode when exposed to heat, friction, or shock.[1]
All experiments involving this substance must be conducted in a controlled laboratory
environment with appropriate personal protective equipment (PPE), safety protocols, and
containment measures in place.[2][3][4] Never work alone and ensure all local, state, and
federal regulations are strictly followed.

Frequently Asked Questions (FAQs) &
Troubleshooting

This section addresses common issues encountered during the optimization of strontium
chlorate particle size for pyrotechnic applications.

Q1: My red pyrotechnic composition is burning with a weak or orange-hued flame. How can |
improve the color purity?

A: Poor color quality in strontium-based compositions often stems from an improper chemical
environment in the flame. For the most vibrant red, the key emitting species is Strontium(l)
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chloride (SrCl).[5]
e Troubleshooting Steps:

o Incorporate a Chlorine Donor: If your formulation lacks a source of chlorine, the red color
will be produced by Strontium Oxide (SrO) and Strontium Monohydroxide (SrOH),
resulting in a less intense red.[5] Consider adding a chlorine-rich fuel, such as chlorinated
rubber or PVC.

o Optimize Oxygen Balance: A fuel-rich (negative oxygen balance) composition can
enhance the saturation of the red color.[5] An excess of oxidizer can lead to higher flame
temperatures, which may wash out the desired color.

o Check for Contaminants: Sodium contamination, even in trace amounts, will produce a
brilliant yellow emission that can easily overpower the red from strontium. Ensure all
chemical components are of high purity.

Q2: The burn rate of my composition is too fast and uncontrollable. What is the primary cause?

A: An excessively high burn rate is almost always linked to the particle size of the reactive
components, particularly the oxidizer (strontium chlorate).

o Troubleshooting Steps:

o Increase Oxidizer Particle Size: There is a direct relationship between particle surface
area and reaction rate.[6] Finer particles have a much larger surface area, which leads to
a faster, more violent reaction. The general trend is that a decrease in the particle size of
either the fuel or oxidizer increases the burning rate.[7]

o Evaluate Fuel Particle Size: The fuel particle size has a similar effect. If you are using a
powdered metal fuel like magnesium or aluminum, switching to a coarser mesh size can
help slow the reaction.

o Adjust Composition Density: Over-compressing the pyrotechnic composition can
sometimes increase the burn rate by improving heat transfer between particles.
Experiment with loading pressure to find an optimal density for a stable burn.[8]
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Q3: My composition is difficult to ignite or the flame self-extinguishes. What are the likely

issues?

A: Ignition and combustion stability problems can be traced to several factors, from
environmental exposure to physical properties of the composition.

e Troubleshooting Steps:

o Address Hygroscopicity: Strontium chlorate is hygroscopic, meaning it readily absorbs
moisture from the air.[9] This is a primary cause of ignition failure. Ensure all ingredients
are thoroughly dried before mixing and store the final composition in a sealed, desiccated
environment. Due to its hygroscopic nature, strontium chlorate is often used in sealed
pyrotechnic devices.[9]

o Decrease Particle Size: While very fine particles can lead to uncontrollable burn rates,
particles that are too large may be difficult to ignite because they require more energy to
reach their ignition temperature.[7] There is an optimal range that must be determined
experimentally.

o Use a More Energetic Primer: The ignition train is critical. Ensure your primary ignition
source is sufficient to initiate the main composition. A layer of a more sensitive priming
composition can be used to improve ignition reliability.

Q4: I've noticed an increase in friction and impact sensitivity after milling my strontium
chlorate. Is this normal?

A: Yes, this is an expected and extremely dangerous phenomenon. Reducing the particle size
of an energetic material increases its surface area, which generally leads to increased
sensitivity to friction, shock, and electrostatic discharge.[6]

o Mitigation Strategies:

o Mill with Extreme Caution: Use appropriate milling techniques (e.g., remote-operated ball
milling with non-sparking media) and handle the finely powdered material with tools that
will not generate sparks or friction.[3]
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o Avoid Incompatible Materials: Never mix strontium chlorate with sulfur, sulfides, or
ammonium salts.[1] These mixtures are notoriously sensitive and can ignite spontaneously
or from slight friction.[1][9]

o Determine a Safety Threshold: There is a trade-off between performance (burn rate) and
safety (sensitivity). It is critical to establish a minimum acceptable particle size for your
application that does not compromise safety. This often requires specialized sensitivity
testing.

Data Presentation: Particle Size Effects

The following table summarizes the general relationship between oxidizer particle size and key
pyrotechnic performance parameters. Absolute values are highly dependent on the specific
formulation, fuel type, and binder used.
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. . ] L Primary
Particle Size Range . Relative Ignition T
] Relative Burn Rate o Application /
(llustrative) Sensitivity L.
Characteristic

Delay compositions,
slow-burning flares

> 250 um (Coarse) Slow Low where long duration is
key. May be difficult to
ignite.[10]

Standard flare and

color star
100 - 250 pum

) Moderate Moderate compositions,
(Medium)

providing a balance of

reactivity and safety.

Rapidly burning stars,
fountains, and
] ) compositions where
40 - 100 pm (Fine) Fast High ) o
high luminosity or gas
production is needed

quickly.

Flash compositions,
report effects, and
) Very Fast / ) igniters. Poses
< 40 pm (Very Fine) ] Very High o )
Deflagrative significant safety risks
due to high sensitivity.

[6111]

Experimental Protocols

Safety Preamble: Before conducting any of the following protocols, a full hazard analysis must
be completed. Required PPE includes, at a minimum, flame-resistant clothing, safety goggles,
a face shield, and appropriate gloves.[2][4] All operations should be conducted behind a blast
shield or in a remote-controlled setup.[3]

Protocol 1: Particle Size Analysis
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This protocol outlines methods for characterizing the particle size distribution of strontium
chlorate powder.

1. Sieve Analysis (for coarse particles > 44 um)[12] a. Select a stack of calibrated sieves with
decreasing mesh sizes. b. Place a known mass of the dry strontium chlorate powder (e.g.,
100 g) on the top sieve.[12] c. Agitate the stack using a mechanical shaker (e.g., RoTap) for a
standardized period (e.g., 15 minutes).[12] d. Carefully weigh the amount of material retained
on each sieve and in the bottom pan. e. Calculate the weight percentage for each particle size
range to determine the distribution.

2. Laser Diffraction (for fine particles < 300 um)[12][13] a. Disperse a small, representative
sample of the powder in a suitable non-reactive, dry air stream. b. Pass the dispersed particles
through the measurement zone of the laser diffraction instrument. c. The instrument's software
will calculate the particle size distribution based on the angle and intensity of the scattered
laser light. This is often the most versatile method.[12]

Protocol 2: Linear Burn Rate Measurement (Strand
Testing)

This protocol describes a standard method for measuring the linear burn rate of a pyrotechnic
composition at atmospheric pressure.[14]

1. Sample Preparation a. Prepare a homogenous mixture of the pyrotechnic composition with
the desired strontium chlorate particle size. b. Press the composition into a rigid, non-
combustible tube (a "strand"), typically 3-6 mm in diameter, to a controlled density.[14] c. Mark
two points along the length of the strand at a precise distance (e.g., 50 mm).

2. Test Execution a. Securely mount the strand in a fume hood or a designated burn chamber.
b. Position a high-speed camera or two thermal/optical sensors at the marked points. c. Ignite
one end of the strand using a consistent ignition source (e.g., a hot wire or a pyrotechnic

igniter). d. Record the time it takes for the flame front to travel between the two marked points.

3. Calculation a. The linear burn rate is calculated by dividing the distance between the marks
by the measured time.[8] b. Express the result in millimeters per second (mm/s).[14] c. Repeat
the test at least three times for each formulation to ensure reproducibility.[15]
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Caption: Workflow for optimizing strontium chlorate particle size.
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Caption: Effect of particle size on pyrotechnic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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